Cas no 146446-96-0 (2-Benzylphenyl Isocyanate)

• Product Name: 2-Benzylphenyl Isocyanate
• CAS No: 146446-96-0
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• MDL: MFCD02683468
• CID: 101181
• PubChem ID: 4990834
• Update Time: 2025-04-18

2-Benzylphenyl Isocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyanato-2-(phenylmethyl)-
• 1-benzyl-2-isocyanatobenzene
• 2μ-Benzylphenyl isocyanate, 2μ-Isocyanatodiphenylmethane
• Benzene, 1-isocyanato-2-(phenylmethyl)- (9CI)
• 2-BENZYLPHENYL ISOCYANATE 97
• 2μ-Benzylphenyl isocyanate, 2μ-Isocyanatodiphenylmethane
• MFCD02683468
• Benzene, 1-isocyanato-2-(phenylmethyl)-
• 2-benzylphenyl-isocyanate
• DTXSID30407306
• AKOS009158518
• EN300-271005
• 2-benzylphenylisocyanate
• SCHEMBL510928
• J-008223
• 2-Benzylphenyl isocyanate, 97%
• GLYMYAJKKMZFQT-UHFFFAOYSA-N
• 2-Benzylphenyl isocyanate
• 146446-96-0
• G78545
• DB-126837
• 2-Benzylphenyl Isocyanate

• MDL： MFCD02683468
• Inchi： 1S/C14H11NO/c16-11-15-14-9-5-4-8-13(14)10-12-6-2-1-3-7-12/h1-9H,10H2
• InChI Key： GLYMYAJKKMZFQT-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC=CC=1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 209.08413
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.11 g/mL at 25 °C(lit.)
• Boiling Point: 309 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.591(lit.)
• PSA: 29.43
• Solubility: Not determined

2-Benzylphenyl Isocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22-36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes